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Compound of Interest

Compound Name: VH032-C4-NH-Boc

Cat. No.: B15139098

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of VH032-C4-NH-Boc, a key intermediate in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). Adherence to these guidelines is essential to ensure personal safety and maintain

a secure laboratory environment.
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Identifier Value

Compound Name VH032-C4-NH-Boc

Molecular Formula C33H49N5O6S

Molecular Weight 643.84 g/mol

Description

A Boc-modified derivative of VH032, serving as

a ligand for the von Hippel-Lindau (VHL) E3

ubiquitin ligase. It is a crucial building block in

the synthesis of PROTACs.[1][2]

Primary Use
For research use only in the development of

PROTACs.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for VH032-C4-NH-Boc is not publicly available, data

from structurally similar compounds, such as VH032 and VH032-OH, and general knowledge of

Boc-protected amines and PROTACs, allow for a comprehensive assessment of potential

hazards. The parent compound, VH032-OH, is classified as a combustible solid.

A thorough risk assessment should be conducted before handling this compound. The following

PPE is mandatory to minimize exposure and ensure safety.
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Protection Type Required PPE Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields. A

face shield should be worn

over safety glasses when there

is a risk of splashing.

To protect against potential

splashes of solvents or the

compound itself, which could

cause eye irritation or injury.

Skin Protection

- Gloves: Chemical-resistant

nitrile gloves. Double-gloving is

recommended. - Lab Coat: A

flame-resistant lab coat. -

Clothing: Long pants and

closed-toe shoes.

To prevent skin contact with

the compound and associated

reagents. PROTACs are

designed to be biologically

active and may have

unforeseen effects.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used when handling the

powder outside of a certified

chemical fume hood or when

engineering controls are

insufficient.

To prevent inhalation of the

powdered compound, which

could be harmful.

Operational Plan: Handling and Storage
Workflow for Handling VH032-C4-NH-Boc
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Preparation

Handling

Cleanup & Disposal

Review SDS of VH032 & Similar Compounds

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Compound in Fume Hood

Dissolve in Appropriate Solvent

Perform Reaction Under Inert Atmosphere

Quench Reaction

Segregate Waste

Decontaminate Glassware & Surfaces

Dispose of Waste per Institutional Guidelines

Click to download full resolution via product page

Caption: Standard workflow for safely handling VH032-C4-NH-Boc.
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Storage
Short-term storage: Store at room temperature in a well-ventilated, dry place.

Long-term storage: For the parent compound VH032, storage in solvent at -80°C for up to

two years is recommended. A similar protocol should be considered for VH032-C4-NH-Boc
to ensure stability.

Keep containers tightly closed and protected from moisture.

Experimental Protocol: General Procedure for
Deprotection
VH032-C4-NH-Boc is designed for the Boc protecting group to be removed under acidic

conditions, allowing for subsequent conjugation to a linker for PROTAC synthesis.[1][2]

Materials:

VH032-C4-NH-Boc

Anhydrous Dichloromethane (DCM)

Trifluoroacetic Acid (TFA)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware

Magnetic stirrer and stir bar

Procedure:

In a certified chemical fume hood, dissolve VH032-C4-NH-Boc in anhydrous DCM under an

inert atmosphere.

Cool the solution to 0°C using an ice bath.

Slowly add an excess of TFA to the stirred solution.
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Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

Upon completion, carefully quench the reaction with a suitable base (e.g., saturated sodium

bicarbonate solution) until the pH is neutral.

Extract the aqueous layer with DCM.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the deprotected amine.

Disposal Plan
All waste materials, including empty containers, unused compound, and contaminated PPE,

must be disposed of as hazardous chemical waste.

Waste Segregation and Disposal Pathway

Waste Generation

Solid Waste
(Contaminated PPE, Weigh Paper)

Liquid Waste
(Solvents, Reaction Mixture)

Sharps Waste
(Needles, Contaminated Glassware)

Labeled Hazardous Solid Waste Container Labeled Hazardous Liquid Waste Container Puncture-Proof Sharps Container

Environmental Health & Safety Pickup

Click to download full resolution via product page

Caption: Segregation and disposal pathway for VH032-C4-NH-Boc waste.

Disposal Guidelines:
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Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste

container. Do not mix incompatible waste streams.

Empty Containers: Rinse three times with a suitable solvent. The rinsate should be collected

as hazardous liquid waste. Dispose of the rinsed container according to institutional

guidelines.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EH&S) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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